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Compound of Interest

Compound Name: 2-Methyl-4-vinylpyridine

CAS No.: 13959-33-6

Cat. No.: B188247

Get Quote

2-Methyl-4-vinylpyridine is a heterocyclic organic compound featuring a pyridine ring

substituted with a methyl group at the 2-position and a polymerizable vinyl group at the 4-

position. This unique architecture makes it a valuable building block for a class of functional

polymers known as poly(vinylpyridines). These polymers are renowned for their pH-

responsiveness, which allows them to undergo conformational or solubility changes in

response to shifts in ambient pH.

The pKa value, which defines the equilibrium between the protonated (pyridinium) and neutral

forms of the monomer, is the single most important parameter governing this behavior. An

accurate understanding of the pKa is therefore not merely academic; it is essential for the

rational design of "smart" materials used in applications ranging from drug delivery systems

and sensors to catalysts and coatings. This guide provides the foundational knowledge

required to understand, measure, and leverage the pKa of 2-methyl-4-vinylpyridine.

Theoretical Framework and Estimation of pKa
The basicity of the pyridine nitrogen atom is directly influenced by the electronic effects of the

substituents on the ring. To understand the pKa of 2-methyl-4-vinylpyridine, we must analyze
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the interplay between the electron-donating methyl group and the electron-withdrawing vinyl

group.

The Methyl Group (-CH₃): Located at the 2-position (ortho to the nitrogen), the methyl group

is an electron-donating group (EDG) through an inductive effect. It pushes electron density

into the aromatic ring, increasing the electron density on the nitrogen atom. This makes the

lone pair of electrons on the nitrogen more available for protonation, thereby increasing the

basicity and raising the pKa value.

The Vinyl Group (-CH=CH₂): Positioned at the 4-position (para to the nitrogen), the vinyl

group is weakly electron-withdrawing through resonance. It can delocalize the nitrogen's lone

pair, making it slightly less available for protonation. This effect decreases basicity and

lowers the pKa value.

To arrive at a reasoned estimate for the pKa of 2-methyl-4-vinylpyridine, we can compare it to

the known pKa values of structurally related compounds.
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Compound Structure pKa Value Rationale for pKa

Pyridine C₅H₅N 5.23[1]
The baseline basicity

of the pyridine ring.

4-Vinylpyridine C₇H₇N 5.62

The vinyl group's

influence is complex;

while weakly

deactivating, its

overall effect in the 4-

position relative to

pyridine is a slight

increase in basicity.

2-Vinylpyridine C₇H₇N 4.98[2][3]

The vinyl group at the

2-position is closer to

the nitrogen, and its

electron-withdrawing

effect more

significantly reduces

basicity compared to

pyridine.[2][3]

2-Methylpyridine C₆H₇N 5.96[4]

The strong electron-

donating effect of the

methyl group at the 2-

position significantly

increases basicity

compared to pyridine.

[4]

Estimation of pKa for 2-Methyl-4-Vinylpyridine:

An explicit, experimentally verified pKa value for 2-methyl-4-vinylpyridine is not readily

available in the surveyed literature. However, we can formulate a robust estimate. The most

significant influence on basicity among the substituents is the electron-donating methyl group.

Starting with the pKa of 4-vinylpyridine (5.62), the addition of a methyl group at the 2-position is

expected to increase this value substantially.
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The pKa difference between pyridine (5.23) and 2-methylpyridine (5.96) is +0.73 units. Applying

a similar inductive effect to 4-vinylpyridine suggests that the pKa of 2-methyl-4-vinylpyridine
would be in the range of 6.2 to 6.4. This estimated value reflects a compound that is a stronger

base than pyridine and its parent vinylpyridine isomers, a direct consequence of the powerful

electron-donating methyl group.

The protonation equilibrium is central to its function and can be visualized as follows:

Caption: Protonation equilibrium of 2-methyl-4-vinylpyridine.

Experimental Determination of pKa
To validate the estimated pKa, rigorous experimental determination is necessary. The two most

common and reliable methods are potentiometric titration and UV-Vis spectrophotometry.

Method 1: Potentiometric Titration
This is the gold standard for pKa determination due to its precision and direct measurement of

pH changes upon addition of a titrant.[5][6]

Causality Behind the Protocol: The principle lies in monitoring the pH of a solution of the base

(2-methyl-4-vinylpyridine) as a strong acid (like HCl) is incrementally added. The resulting

titration curve of pH versus titrant volume shows a distinct inflection point. According to the

Henderson-Hasselbalch equation, at the point where exactly half of the base has been

neutralized, the concentration of the protonated form equals the concentration of the neutral

form ([Ci] = [Cu]). At this half-equivalence point, the measured pH is equal to the pKa of the

compound.[6] A constant ionic strength is maintained to ensure that activity coefficients remain

stable, preventing them from confounding the pH measurements.

Detailed Experimental Protocol:

Reagent Preparation:

Analyte Solution: Prepare a ~0.01 M solution of 2-methyl-4-vinylpyridine in deionized,

CO₂-free water. The exact concentration should be known.

Titrant: Prepare and standardize a 0.1 M solution of hydrochloric acid (HCl).
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Ionic Strength Adjuster: Prepare a 1 M solution of potassium chloride (KCl) to maintain a

constant ionic strength.

Instrumentation Setup:

Calibrate a pH meter with at least two standard buffer solutions (e.g., pH 4.01 and 7.00) at

the experimental temperature (e.g., 25 °C).

Use an automated titrator or a magnetic stirrer and a burette for precise titrant addition.

Titration Procedure:

Pipette a known volume (e.g., 25.00 mL) of the analyte solution into a beaker.

Add a sufficient volume of the 1 M KCl solution to bring the final ionic strength to ~0.1 M.

Immerse the calibrated pH electrode and a temperature probe into the solution.

Allow the initial pH reading to stabilize and record it.

Begin adding the standardized HCl titrant in small, precise increments (e.g., 0.1 mL).

After each addition, allow the pH to stabilize completely before recording the pH and the

total volume of titrant added.

Continue the titration well past the steepest part of the curve (the equivalence point).

Data Analysis:

Plot the measured pH (y-axis) against the volume of HCl added (x-axis).

Determine the equivalence point (Vₑ), which is the volume of titrant at the inflection point

of the curve. This can be found most accurately by plotting the first derivative (ΔpH/ΔV) or

second derivative (Δ²pH/ΔV²) of the titration curve.[7]

Identify the half-equivalence point (Vₑ/2).

The pH of the solution at the half-equivalence point is the pKa of 2-methyl-4-
vinylpyridine.
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Prepare & Standardize
0.1 M HCl Titrant

Titrate Analyte with HCl
(Record pH vs. Volume)

Prepare ~0.01 M
2-methyl-4-vinylpyridine Solution

Calibrate pH Meter
(pH 4 & 7 Buffers)

Plot Titration Curve
(pH vs. Volume)

Determine Equivalence Point (Vₑ)
(e.g., via 1st Derivative Plot)

Calculate Half-Equivalence Point
(Vₑ / 2)

Find pH at Vₑ / 2 on Curve
pH = pKa
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Prepare Buffer Series
(e.g., pH 4.5 to 8.5)

Create Samples
(Constant Analyte Conc. in each Buffer)

Prepare Analyte Stock Solution

Measure UV-Vis Spectrum
for each Sample

Identify Analytical Wavelength (λₘₐₓ)
& Isosbestic Point

Plot Absorbance at λₘₐₓ
vs. pH

Determine Inflection Point
of Sigmoidal Curve

pH at Inflection Point = pKa

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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